Cas no 2172474-94-9 (1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one)

1-(5-Bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one is a brominated cyclopropyl-substituted triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the electron-withdrawing bromo group and the cyclopropyl ring, enhance its reactivity and stability, making it a valuable intermediate in synthetic chemistry. The compound’s triazole core offers versatility for further functionalization, enabling the development of novel bioactive molecules. Its well-defined molecular structure ensures consistent performance in coupling reactions and heterocyclic modifications. This compound is particularly useful in the synthesis of targeted inhibitors and ligands due to its balanced lipophilicity and steric properties. High purity and precise characterization support its reliability in advanced research applications.
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one structure
2172474-94-9 structure
Product Name:1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
CAS No:2172474-94-9
MF:C7H8BrN3O
MW:230.061920166016
CID:6519074
PubChem ID:165598904
Update Time:2025-05-27

1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
    • 2172474-94-9
    • EN300-1653530
    • Inchi: 1S/C7H8BrN3O/c1-4(12)6-9-10-7(8)11(6)5-2-3-5/h5H,2-3H2,1H3
    • InChI Key: KRXCURMTOSUDMP-UHFFFAOYSA-N
    • SMILES: BrC1=NN=C(C(C)=O)N1C1CC1

Computed Properties

  • Exact Mass: 228.98507g/mol
  • Monoisotopic Mass: 228.98507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 47.8Ų

1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1653530-0.05g
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
0.05g
$983.0 2023-06-04
Enamine
EN300-1653530-0.1g
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
0.1g
$1031.0 2023-06-04
Enamine
EN300-1653530-0.25g
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
0.25g
$1078.0 2023-06-04
Enamine
EN300-1653530-0.5g
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
0.5g
$1124.0 2023-06-04
Enamine
EN300-1653530-1.0g
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
1g
$1172.0 2023-06-04
Enamine
EN300-1653530-2.5g
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
2.5g
$2295.0 2023-06-04
Enamine
EN300-1653530-5.0g
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
5g
$3396.0 2023-06-04
Enamine
EN300-1653530-10.0g
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
10g
$5037.0 2023-06-04
Enamine
EN300-1653530-50mg
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
50mg
$983.0 2023-09-21
Enamine
EN300-1653530-100mg
1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one
2172474-94-9
100mg
$1031.0 2023-09-21

Additional information on 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one

Recent Advances in the Study of 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one (CAS: 2172474-94-9)

The compound 1-(5-bromo-4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-one (CAS: 2172474-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a 1,2,4-triazole core substituted with a bromo and cyclopropyl group, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a key intermediate in the production of more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, where the bromo substituent serves as an excellent handle for further functionalization through cross-coupling reactions. The electron-withdrawing nature of the triazole ring, combined with the steric effects of the cyclopropyl group, was found to significantly influence the compound's reactivity in subsequent synthetic steps.

In terms of biological activity, preliminary screening data from multiple research groups suggest that derivatives of 2172474-94-9 show moderate inhibitory effects against several cancer cell lines, particularly those associated with hematological malignancies. The mechanism of action appears to involve interference with cellular signaling pathways, though the exact molecular targets remain under investigation. Notably, the compound's ability to penetrate cell membranes, as demonstrated in recent pharmacokinetic studies, makes it particularly interesting for further drug development efforts.

From a structural perspective, X-ray crystallography studies published in early 2024 revealed important insights into the compound's conformation and potential binding modes. The planar triazole ring system, combined with the slightly out-of-plane cyclopropyl group, creates a distinctive three-dimensional shape that may explain its selective interactions with certain biological targets. These structural findings are currently being used to guide computer-aided drug design efforts aimed at optimizing the compound's pharmacological properties.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance, with early results showing activity against drug-resistant bacterial strains. The bromo substituent, in particular, appears to play a crucial role in this context, possibly by facilitating interactions with bacterial enzymes. Several pharmaceutical companies have included derivatives of 2172474-94-9 in their preclinical pipelines, suggesting growing industry interest in this chemical scaffold.

As research progresses, challenges remain in fully characterizing the compound's safety profile and optimizing its synthetic route for large-scale production. Recent advances in flow chemistry have shown promise in addressing the latter issue, with one group reporting a continuous process that improves yield and reduces waste generation. The coming years are likely to see increased research activity around this compound as its potential applications become more clearly defined.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.